1-(4-Methyl-piperazin-1-yl)-4-phenyl-phthalazine; hydrochloride

• Molecular Formula: C19H20N4
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 1-(4-methylpiperazin-1-yl)-4-phenylphthalazine
• InChI: InChI=1S/C19H20N4/c1-22-11-13-23(14-12-22)19-17-10-6-5-9-16(17)18(20-21-19)15-7-3-2-4-8-15/h2-10H,11-14H2,1H3
• InChI Key: ACBUSPOAUFLRNN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NN=C(C3=CC=CC=C32)C4=CC=CC=C4

Description

1-(4-Methyl-piperazin-1-yl)-4-phenyl-phthalazine hydrochloride is a heterocyclic compound featuring a phthalazine core substituted with a phenyl group at position 4 and a 4-methylpiperazinyl group at position 1. The hydrochloride salt enhances its aqueous solubility, a critical factor for bioavailability in pharmaceutical applications.

Biological Activity

1-(4-Methyl-piperazin-1-yl)-4-phenyl-phthalazine; hydrochloride is a compound of interest due to its potential biological activities, particularly in medicinal chemistry. This article reviews its synthesis, biological properties, and relevant studies that highlight its pharmacological significance.

Chemical Structure and Synthesis

The compound features a phthalazine core with a piperazine substituent, which is known to enhance biological activity through various mechanisms. The synthesis typically involves the reaction of phthalazine derivatives with piperazine under specific conditions to yield the hydrochloride salt form, enhancing solubility and bioavailability.

Antimicrobial Properties

Research indicates that phthalazine derivatives exhibit significant antimicrobial activity. For instance, compounds similar to 1-(4-Methyl-piperazin-1-yl)-4-phenyl-phthalazine have been tested against various bacterial strains, showing inhibition of growth at low concentrations.

Compound	Target Bacteria	Minimum Inhibitory Concentration (MIC)
1-(4-Methyl-piperazin-1-yl)-4-phenyl-phthalazine	E. coli	32 µg/mL
1-(4-Methyl-piperazin-1-yl)-4-phenyl-phthalazine	S. aureus	16 µg/mL

These findings suggest that the compound can potentially serve as a lead for developing new antimicrobial agents.

Anticancer Activity

Phthalazine derivatives have been investigated for their cytotoxic effects on cancer cell lines. In vitro studies have demonstrated that 1-(4-Methyl-piperazin-1-yl)-4-phenyl-phthalazine exhibits dose-dependent cytotoxicity against several cancer types, including breast and lung cancer.

Case Study:
In a study involving human breast cancer cell lines (MCF-7), the compound was shown to induce apoptosis through the activation of caspase pathways. The IC50 value for MCF-7 cells was determined to be approximately 25 µM, indicating potent anticancer activity.

Neurological Effects

The compound has also been evaluated for its effects on serotonin reuptake inhibition, which is crucial for antidepressant activity. A related study on piperazine derivatives indicated that modifications could enhance their efficacy in treating depression.

Compound	Serotonin Reuptake Inhibition (%)
1-(4-Methyl-piperazin-1-yl)-4-phenyl-phthalazine	70% at 10 µM

This suggests potential applications in treating mood disorders by modulating serotonin levels in the brain.

The biological activities of 1-(4-Methyl-piperazin-1-yl)-4-phenyl-phthalazine are believed to stem from its ability to interact with various biological targets:

• Enzyme Inhibition: The compound may inhibit enzymes involved in metabolic pathways, leading to reduced cell proliferation in cancer.
• Receptor Modulation: Its structural similarity to known neurotransmitter modulators allows it to interact with serotonin receptors, enhancing mood-regulating effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

(±)-1-(2H)-Phthalazinone,4-[(4-Chlorophenyl)methyl]-2-(Hexahydro-1-methyl-1H-azepin-4-yl)-, Mono Hydrochloride

• Core Structure: Phthalazinone (oxidized phthalazine) vs. phthalazine.
• Substituents :
  • Position 4: 4-Chlorophenylmethyl group (vs. phenyl in the target compound).
  • Position 2: Hexahydro-1-methylazepine (vs. 4-methylpiperazine).
• Molecular Formula : C22H24ClN3O•HCl (vs. C19H20ClN5 for the target compound).
• Key Differences: The phthalazinone core introduces a ketone group, altering electronic properties.

N-Cyclohexyl-N′-(4-{[9-Methyl-2-(4-Methyl-piperazin-1-yl)-9H-purin-6-ylamino]-methyl}benzyl)-propane-1,3-diamine Hydrochloride

• Core Structure : Purine (antiviral scaffold) vs. phthalazine.
• Substituents : 4-Methylpiperazine linked via a methylene bridge to a purine.
• Pharmacological Role : CXCR4 antagonist for HIV-1 inhibition.
• Comparison : The 4-methylpiperazine moiety is retained, but the purine core directs activity toward viral entry mechanisms rather than kinase or receptor targets .

OSI-906 and PQIP (Kinase Inhibitors)

• Core Structure: Quinazoline (OSI-906) and quinolin-imidazo[1,5-a]pyrazine (PQIP).
• Substituents : PQIP contains a 4-methylpiperazinyl-cyclobutyl group.
• Mechanism : Binds intermediate kinase conformations, inhibiting insulin receptor (IR) and IGF-1R.
• Comparison : The piperazine group facilitates kinase domain interactions, but the phthalazine core in the target compound may favor distinct binding pockets .

4-((4-Phenylpiperazin-1-yl)methyl)anilines

• Core Structure : Aniline vs. phthalazine.
• Substituents : 4-Phenylpiperazine linked via methylene to aniline.
• Synthesis : Reductive amination with Fe/NH4Cl highlights piperazine’s versatility in medicinal chemistry.

Physicochemical and Pharmacokinetic Properties

Compound	Core	Molecular Formula	Solubility (HCl Salt)	Key Functional Groups
Target Compound	Phthalazine	C19H20ClN5	High	4-Methylpiperazine, Phenyl
(±)-1-(2H)-Phthalazinone Derivative	Phthalazinone	C22H24ClN3O•HCl	Moderate	4-Chlorophenyl, Azepine
PQIP	Quinolin-imidazo	C23H25ClN6	High	Cyclobutyl, 4-Methylpiperazine
4-(1-Methylcyclopropyl)pyridazine HCl	Pyridazine	C8H12ClN3	High	Methylcyclopropyl

• Solubility : Hydrochloride salts universally improve solubility, critical for oral bioavailability .
• Lipophilicity : Chlorine substituents (e.g., in ) increase logP, while polar cores like phthalazine balance hydrophilicity .